Cas no 88678-15-3 (1,3-Benzenedicarbonyl dichloride, 4-nitro-)

• Product Name: 1,3-Benzenedicarbonyl dichloride, 4-nitro-
• CAS No: 88678-15-3
• MF: C₈H₃Cl₂NO₄
• MW: 248.019720315933
• CID: 624898
• PubChem ID: 19931016
• Update Time: 2025-04-19

1,3-Benzenedicarbonyl dichloride, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonyl dichloride, 4-nitro-
• 4-nitrobenzene-1,3-dicarbonyl chloride
• 4-Nitrobenzene-1,3-dicarbonyl dichloride
• DTXSID70601361
• 88678-15-3
• SCHEMBL9244559

• Inchi： 1S/C8H3Cl2NO4/c9-7(12)4-1-2-6(11(14)15)5(3-4)8(10)13/h1-3H
• InChI Key： SMVRLUZQOLUDKJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=O)Cl)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 246.9439130g/mol
• Monoisotopic Mass: 246.9439130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80Ų